Cas no 2137916-98-2 (potassium 2-(2,2-difluorocyclopropyl)acetate)

• Product Name: potassium 2-(2,2-difluorocyclopropyl)acetate
• CAS No: 2137916-98-2
• MF: C₅H₅F₂KO₂
• MW: 174.187109708786
• CID: 4640428
• Update Time: 2025-05-20

potassium 2-(2,2-difluorocyclopropyl)acetate Chemical and Physical Properties

Names and Identifiers

• potassium 2-(2,2-difluorocyclopropyl)acetate

• Inchi： 1S/C5H6F2O2.K/c6-5(7)2-3(5)1-4(8)9;/h3H,1-2H2,(H,8,9);/q;+1/p-1
• InChI Key： FVTJTDXSQLMYOF-UHFFFAOYSA-M
• SMILES： [K+].C([O-])(=O)CC1CC1(F)F

Additional information on potassium 2-(2,2-difluorocyclopropyl)acetate

Comprehensive Overview of Potassium 2-(2,2-Difluorocyclopropyl)acetate (CAS No. 2137916-98-2)

Potassium 2-(2,2-difluorocyclopropyl)acetate (CAS No. 2137916-98-2) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique difluorocyclopropyl moiety. This structural feature enhances its reactivity and stability, making it a valuable intermediate in synthetic chemistry. The compound's potassium salt form improves solubility, facilitating its use in aqueous reactions—a critical advantage for green chemistry applications.

Recent studies highlight the growing demand for fluorinated compounds like 2-(2,2-difluorocyclopropyl)acetate derivatives, driven by their bioactivity and metabolic resistance. Researchers are exploring its potential in drug discovery, particularly for targeting enzyme inhibition and pro-drug development. The cyclopropyl ring in its structure is known to confer rigidity, which can optimize binding affinity in bioactive molecules.

From an industrial perspective, potassium 2-(2,2-difluorocyclopropyl)acetate aligns with trends favoring sustainable synthesis. Its compatibility with catalytic processes reduces waste generation, addressing environmental concerns. Analytical techniques such as NMR spectroscopy and HPLC are commonly employed to verify its purity, ensuring compliance with regulatory standards for high-value intermediates.

Questions frequently searched by users include: "What are the applications of difluorocyclopropyl compounds?" or "How to synthesize potassium carboxylate derivatives?" These reflect broader interest in fluorine chemistry and salt formation strategies. The compound’s role in peptide modification and material science also garners attention, as it enables tailored physicochemical properties in end products.

In summary, potassium 2-(2,2-difluorocyclopropyl)acetate (CAS No. 2137916-98-2) exemplifies innovation at the intersection of organic and medicinal chemistry. Its versatility underscores its relevance in cutting-edge research, while its synthetic efficiency supports industrial scalability—a dual advantage poised to drive future advancements.